Cas no 1205749-28-5 (methyl 3-ethyl-3-piperidinecarboxylate hydrochloride)

• Product Name: methyl 3-ethyl-3-piperidinecarboxylate hydrochloride
• CAS No: 1205749-28-5
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD12408575
• CID: 4577187
• PubChem ID: 75531035
• Update Time: 2025-11-02

methyl 3-ethyl-3-piperidinecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-ethyl-3-piperidinecarboxylate hydrochloride
• methyl 3-ethylpiperidine-3-carboxylate hydrochloride
• methyl 3-ethyl-3-piperidinecarboxylate hydrochloride

• MDL： MFCD12408575
• Inchi： 1S/C9H17NO2.ClH/c1-3-9(8(11)12-2)5-4-6-10-7-9;/h10H,3-7H2,1-2H3;1H
• InChI Key： UZWWAKIGBQODKA-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC(CC)(C(OC)=O)C1

methyl 3-ethyl-3-piperidinecarboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 3-ethyl-3-piperidinecarboxylate hydrochloride

Methyl 3-Ethyl-3-Piperidinecarboxylate Hydrochloride (CAS No. 1205749-28-5): A Comprehensive Overview

Methyl 3-ethyl-3-piperidinecarboxylate hydrochloride (CAS No. 1205749-28-5) is a specialized piperidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its unique ester and hydrochloride functional groups, has garnered attention due to its potential role in drug development and chemical intermediates. In this article, we delve into its properties, applications, and market trends while addressing common queries from researchers and industry professionals.

The chemical structure of methyl 3-ethyl-3-piperidinecarboxylate hydrochloride features a piperidine ring substituted with an ethyl group and a methyl ester moiety, forming a hydrochloride salt for enhanced stability. This configuration makes it valuable for synthesizing bioactive molecules, particularly in central nervous system (CNS) drug discovery. Researchers frequently explore its utility as a building block for neuroactive compounds, aligning with the growing demand for novel therapeutics targeting neurological disorders.

One of the trending topics in chemical research is the search for sustainable synthetic routes and green chemistry alternatives. Methyl 3-ethyl-3-piperidinecarboxylate hydrochloride is often discussed in this context due to its role in optimizing reaction efficiency. For instance, its use in catalyzed amidation reactions or as a precursor for chiral auxiliaries highlights its versatility. These applications resonate with the industry's shift toward eco-friendly synthesis, a frequently searched topic among chemists.

In pharmaceutical applications, this compound is investigated for its potential as a intermediate in API (Active Pharmaceutical Ingredient) production. Its structural features align with motifs found in analgesics and antidepressants, making it a subject of interest for drug formulation studies. Recent publications have explored its derivatives for ion channel modulation, a hot topic in neurology and pain management research.

The market for methyl 3-ethyl-3-piperidinecarboxylate hydrochloride is influenced by the expanding pharmaceutical and agrochemical sectors. With increasing R&D investments in small molecule therapeutics, demand for high-purity intermediates like this compound continues to rise. Suppliers emphasize batch-to-batch consistency and regulatory compliance, addressing common concerns among buyers searching for reliable sources.

Analytical characterization of CAS No. 1205749-28-5 typically involves techniques such as HPLC, NMR, and mass spectrometry, ensuring quality control for research and industrial use. These methods are frequently queried by users seeking validation protocols. Additionally, its solubility profile (e.g., in water or organic solvents) is a practical consideration for laboratory applications, often highlighted in technical discussions.

From a safety perspective, proper handling of methyl 3-ethyl-3-piperidinecarboxylate hydrochloride includes standard laboratory precautions. While not classified as hazardous under normal conditions, researchers prioritize material safety data sheets (MSDS) and storage guidelines—common search terms for laboratory personnel. This aligns with broader trends in chemical safety education and risk mitigation.

In summary, methyl 3-ethyl-3-piperidinecarboxylate hydrochloride (CAS No. 1205749-28-5) exemplifies the intersection of specialty chemistry and applied research. Its relevance to drug development, sustainable synthesis, and material science ensures continued interest from academia and industry. For those sourcing this compound, verifying supplier credentials and technical specifications remains critical—key points often explored in user queries.